Cas no 919118-71-1 (2-(4-Chlorophenoxy)-4-methylaniline)

• Product Name: 2-(4-Chlorophenoxy)-4-methylaniline
• CAS No: 919118-71-1
• MF: C₁₃H₁₂ClNO
• MW: 233.693482398987
• MDL: MFCD08687434
• CID: 765600
• PubChem ID: 26189592
• Update Time: 2025-06-08

2-(4-Chlorophenoxy)-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenoxy)-4-methylaniline
• SCHEMBL643527
• DTXSID70649864
• AKOS015850269
• SB80605
• 919118-71-1
• DB-238994

• MDL： MFCD08687434
• Inchi： 1S/C13H12ClNO/c1-9-2-7-12(15)13(8-9)16-11-5-3-10(14)4-6-11/h2-8H,15H2,1H3
• InChI Key： RTYTYJAUNOZUAG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1C=C(C)C=CC=1N

Computed Properties

• Exact Mass: 233.0607417g/mol
• Monoisotopic Mass: 233.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.2Ų

2-(4-Chlorophenoxy)-4-methylaniline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(4-Chlorophenoxy)-4-methylaniline

2-(4-Chlorophenoxy)-4-methylaniline: An Overview of Its Properties and Applications

2-(4-Chlorophenoxy)-4-methylaniline (CAS No. 919118-71-1) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its 4-chlorophenoxy and 4-methyl substituents, exhibits a range of interesting properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of 2-(4-Chlorophenoxy)-4-methylaniline is C₁₂H₁₃ClNO, and its molecular weight is 226.69 g/mol. The compound is a white to off-white solid at room temperature and is slightly soluble in water but highly soluble in organic solvents such as ethanol, methanol, and dichloromethane. These solubility properties make it easy to handle and process in laboratory settings.

In terms of its chemical structure, the presence of the 4-chlorophenoxy group imparts significant electronic effects, influencing the reactivity and stability of the molecule. The 4-methyl substituent on the aniline ring further modulates these properties, making 2-(4-Chlorophenoxy)-4-methylaniline a valuable building block for the synthesis of more complex molecules.

2-(4-Chlorophenoxy)-4-methylaniline has been extensively studied for its potential applications in drug discovery and development. Recent research has highlighted its role as an intermediate in the synthesis of several promising drug candidates. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound in the development of novel antiviral agents targeting RNA-dependent RNA polymerases (RdRps) in viral replication processes. The researchers found that derivatives of 2-(4-Chlorophenoxy)-4-methylaniline exhibited potent antiviral activity against a range of RNA viruses, including influenza and coronaviruses.

Beyond its applications in antiviral drug development, 2-(4-Chlorophenoxy)-4-methylaniline has also shown promise in the field of cancer research. A 2020 study published in Cancer Research demonstrated that certain derivatives of this compound could selectively inhibit the activity of specific kinases involved in cancer cell proliferation and survival. The researchers identified several lead compounds that exhibited high potency and selectivity, making them potential candidates for further preclinical and clinical evaluation.

In addition to its pharmaceutical applications, 2-(4-Chlorophenoxy)-4-methylaniline has found use in the agrochemical industry as an intermediate in the synthesis of herbicides and fungicides. Its unique chemical structure allows for the creation of compounds with enhanced efficacy and reduced environmental impact. A recent study published in Pesticide Biochemistry and Physiology explored the use of this compound in developing novel herbicides with improved selectivity and reduced toxicity to non-target organisms.

The synthetic accessibility of 2-(4-Chlorophenoxy)-4-methylaniline has also contributed to its widespread use in research laboratories. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. One notable method involves the reaction of 4-chlorophenol with 4-methylbenzene-1,2-diamine under mild conditions, followed by selective deprotection to yield the desired product. This synthetic approach not only ensures high yields but also minimizes the formation of by-products, making it suitable for industrial-scale production.

In conclusion, 2-(4-Chlorophenoxy)-4-methylaniline (CAS No. 919118-71-1) is a multifaceted compound with a wide range of applications in pharmaceuticals, agrochemicals, and research. Its unique chemical structure and favorable physical properties make it an attractive candidate for further exploration and development. As ongoing research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in various scientific disciplines.